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Compound of Interest

Compound Name: Epichlorohydrin-d5

Cat. No.: B137625 Get Quote

For researchers, scientists, and drug development professionals, this in-depth technical guide

provides comprehensive information on Epichlorohydrin-d5 (CAS Number 69533-54-6). This

deuterated analog of epichlorohydrin is a critical tool in analytical chemistry, particularly in mass

spectrometry-based quantification, where it serves as a robust internal standard.

Core Technical Data
Epichlorohydrin-d5, with the chemical formula C₃D₅ClO, is a stable isotope-labeled version of

epichlorohydrin.[1] The deuterium labeling provides a distinct mass shift, making it an ideal

internal standard for accurate quantification of its non-labeled counterpart in various matrices.

Physical and Chemical Properties
The physical and chemical properties of Epichlorohydrin-d5 are summarized in the table

below. These values are primarily sourced from product data sheets and are consistent across

various suppliers.
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Property Value References

CAS Number 69533-54-6 [1][2]

Molecular Formula C₃D₅ClO [1]

Molecular Weight 97.56 g/mol

Appearance Colorless Liquid [3]

Density 1.247 g/mL at 25 °C

Boiling Point 115-117 °C (lit.) [2]

Melting Point -57 °C (lit.) [1][2]

Refractive Index n20/D 1.438 (lit.) [1][2]

Flash Point 33 °C (91.4 °F) - closed cup [1]

Isotopic Purity ≥98 atom % D

Chemical Purity ≥99% (CP) [1]

Spectroscopic and Identification Data
Identifier Value References

SMILES String
[2H]C([2H])

(Cl)C1([2H])OC1([2H])[2H]
[1]

InChI
1S/C3H5ClO/c4-1-3-2-5-

3/h3H,1-2H2/i1D2,2D2,3D

InChI Key
BRLQWZUYTZBJKN-

UXXIZXEISA-N

Mass Shift M+5 [1]

Synthesis of Epichlorohydrin-d5
The synthesis of Epichlorohydrin-d5 typically involves an intramolecular Williamson ether

synthesis from a deuterated halohydrin precursor. This reaction proceeds via deprotonation of
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the hydroxyl group by a base, followed by an intramolecular SN2 reaction where the resulting

alkoxide displaces the adjacent chloride, forming the epoxide ring.

Starting Materials

Intermediate Reagent

Final Product

Glycerol-d5

1,3-Dichloro-2-propanol-d5

Chlorination

HCl

Epichlorohydrin-d5

Intramolecular
Williamson Ether Synthesis

Base (e.g., NaOH)

Click to download full resolution via product page

Plausible synthesis route for Epichlorohydrin-d5.

Experimental Protocols
Epichlorohydrin-d5 is predominantly utilized as an internal standard for the quantification of

epichlorohydrin in various samples, especially in water analysis, by gas chromatography-mass

spectrometry (GC-MS).[4][5][6]
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Protocol: Quantification of Epichlorohydrin in Water
using Epichlorohydrin-d5 as an Internal Standard by
Headspace GC-MS
This protocol is a composite of methodologies described in various analytical application notes.

[5][6][7]

1. Materials and Reagents:

Epichlorohydrin (analyte) standard

Epichlorohydrin-d5 (internal standard)

Methanol (for stock solutions)

Deionized water (for calibration standards and blanks)

Sodium chloride (optional, to increase partitioning into the headspace)

20 mL headspace vials with crimp caps

2. Preparation of Stock and Standard Solutions:

Analyte Stock Solution (e.g., 50 ppm): Prepare a stock solution of epichlorohydrin in

methanol.

Internal Standard (IS) Stock Solution (e.g., 50 ppm): Prepare a stock solution of

Epichlorohydrin-d5 in methanol.

Calibration Standards:

Prepare a series of calibration standards by spiking known amounts of the analyte stock

solution into deionized water in headspace vials. A typical calibration range is 0.1 to 50

µg/L.[6]

Add a fixed amount of the Internal Standard solution to each calibration standard and

sample to achieve a constant concentration (e.g., 4 µg/L).[7]
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If desired, add sodium chloride to each vial.

3. Sample Preparation:

Collect the water sample in a clean container.

Transfer a precise volume (e.g., 10 mL) of the water sample into a 20 mL headspace vial.[7]

Spike the sample with the same fixed amount of the Internal Standard solution as used for

the calibration standards.

Immediately seal the vial.

4. GC-MS Analysis:

Instrumentation: A gas chromatograph coupled with a mass spectrometer and a headspace

autosampler.

GC Column: A polar capillary column, such as a wax-type column (e.g., Elite-WAX, 60 m x

0.25 mm x 0.5 µm), is suitable.[6]

Headspace Parameters:

Vial Equilibration Temperature: e.g., 80 °C

Vial Equilibration Time: e.g., 30 min

Transfer Line Temperature: e.g., 170 °C

GC Parameters:

Injector Temperature: 180 °C[6]

Carrier Gas: Helium at a constant pressure (e.g., 25 psi)[6]

Oven Program: An example program is an initial temperature of 50 °C, ramped to 220 °C.

[8]

MS Parameters:
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Ionization Mode: Electron Impact (EI)

Acquisition Mode: Selected Ion Monitoring (SIM)

Quantification Ion for Epichlorohydrin: m/z 57[6]

Confirmation Ions for Epichlorohydrin: m/z 62, 49[6]

Quantification Ion for Epichlorohydrin-d5: m/z 62 (adjust based on fragmentation pattern)

5. Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak

area of the internal standard against the concentration of the analyte for the calibration

standards.

Determine the concentration of epichlorohydrin in the samples by calculating the

analyte/internal standard peak area ratio and using the calibration curve.
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Sample and Standard Preparation

Analysis

Data Processing

Water Sample
(e.g., 10 mL)

Epichlorohydrin-d5
Internal Standard Spike

Calibration Standards
(0.1 - 50 µg/L)

Headspace Incubation
(e.g., 80°C for 30 min)

GC-MS Analysis
(SIM Mode)

Peak Area Integration
(Analyte and IS)

Calculate Area Ratio
(Analyte / IS)

Calibration Curve
(Ratio vs. Concentration)

Quantify Analyte
in Sample

Click to download full resolution via product page

Workflow for quantitative analysis using Epichlorohydrin-d5.
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Safety and Handling
Epichlorohydrin and its deuterated analog are hazardous materials and should be handled with

extreme caution in a well-ventilated fume hood. It is classified as flammable, toxic, and a

potential carcinogen.

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including gloves

(polyvinyl alcohol or butyl gloves are recommended, not nitrile or neoprene), and eye

protection (safety goggles or a face shield).[9]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

heat and ignition sources.[9]

Disposal: Dispose of waste in accordance with local, state, and federal regulations. This may

involve incineration in a licensed facility.[10]

In case of exposure:

Skin contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water.

Eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and seek

medical attention.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[10]

This technical guide provides a comprehensive overview of Epichlorohydrin-d5 for its

application in research and development. By understanding its properties and employing

appropriate analytical and safety protocols, researchers can effectively utilize this valuable tool

for accurate and reliable quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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